Cas no 2756334-36-6 (2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde)

• Product Name: 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde
• CAS No: 2756334-36-6
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 6795374
• PubChem ID: 162524411
• Update Time: 2025-06-12

2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde
• 2-Ethyl-5-fluoro-3,4-dihydro-3-oxo-6-quinoxalinecarboxaldehyde
• SCHEMBL24157226
• CS-0378176
• 2756334-36-6
• DB-377359
• SY383191

• Inchi： 1S/C11H9FN2O2/c1-2-7-11(16)14-10-8(13-7)4-3-6(5-15)9(10)12/h3-5H,2H2,1H3,(H,14,16)
• InChI Key： BBZHHMZSEIKWBY-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC2=C1NC(C(CC)=N2)=O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.5Ų

Additional information on 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde

Comprehensive Overview of 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde (CAS No. 2756334-36-6)

The compound 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde (CAS No. 2756334-36-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro substitution and carbaldehyde functional group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced therapeutic properties.

In recent years, the search for quinoxaline derivatives has surged due to their diverse biological activities, such as antimicrobial, anticancer, and anti-inflammatory effects. The presence of the ethyl and fluoro groups in this compound enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. These attributes align with current trends in personalized medicine and targeted drug delivery, addressing common user queries like "quinoxaline-based drug candidates" and "fluoro-substituted heterocycles in pharmaceuticals."

The synthesis of 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde involves multi-step organic reactions, often starting from readily available precursors like fluoroanilines and ethyl glyoxalate. Its carbaldehyde moiety serves as a versatile handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This flexibility is particularly relevant in the context of AI-driven drug discovery, where computational models predict the bioactivity of such derivatives.

From an industrial perspective, the compound's stability under various conditions makes it suitable for scalable production. Manufacturers and researchers frequently search for "CAS 2756334-36-6 suppliers" or "quinoxaline aldehyde applications," reflecting its commercial relevance. Additionally, its potential use in agrochemicals—such as developing next-generation pesticides with improved efficacy—has sparked interest, especially amid growing concerns about sustainable farming practices.

Analytical characterization of 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde typically employs techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance in pharmaceutical applications. The compound's spectral data is often shared in open-access databases, catering to the increasing demand for "chemical property datasets" among computational chemists.

In summary, 2-Ethyl-5-fluoro-3-oxo-3,4-dihydroquinoxaline-6-carbaldehyde represents a promising scaffold in modern chemistry, bridging gaps between academic research and industrial innovation. Its relevance to drug development, material science, and agrochemical design ensures its continued prominence in scientific literature and patent filings. As the focus on sustainable chemistry grows, this compound's role in green synthesis methodologies is likely to expand further.